Tert-butyl bis(2-chloroethyl)carbamate
Overview
Description
Tert-butyl bis(2-chloroethyl)carbamate (TBCC) is an organochlorine compound that is used in organic synthesis. It is a white solid with a low melting point and is soluble in organic solvents such as ether, chloroform, and benzene. TBCC is often used as a reagent in organic chemistry, and its reactivity makes it a useful tool in the synthesis of a variety of compounds.
Scientific Research Applications
Organic Photovoltaic Materials : Tert-butyl bis(4′-(hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate was synthesized as a promising donor building block for organic photovoltaic materials, utilizing a two-step process (Chmovzh & Rakitin, 2021)(Chmovzh & Rakitin, 2021).
Functionalized Carbamates : The reaction of O-tert-butyl-N-(chloromethyl)-N-methyl carbamate with lithium and DTBB leads to functionalized carbamates, useful in further chemical syntheses (Guijarro, Ortiz, & Yus, 1996)(Guijarro, Ortiz, & Yus, 1996).
Crystal Structures : Tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate exhibit isomorphic crystal structures, indicating potential in crystallography studies (Baillargeon et al., 2017)(Baillargeon et al., 2017).
Solid and Solution Phase Synthesis : A novel reagent, 4-nitro-1-H-pyrazole-1-[N, N′-bis(tert-butoxycarbonyl)]caramidine, enables rapid and efficient synthesis of bis(carbamate)-protected guanidines from primary and secondary amines (Yong, Kowalski, Thoen, & Lipton, 1999)(Yong, Kowalski, Thoen, & Lipton, 1999).
Thermal Stability of Polyamides : Ortho-linked polyamides derived from 4-tert-butylcatechol, showing high thermal stability, are suitable for making transparent, flexible, and tough films with high glass transition temperatures (Hsiao, Yang, & Chen, 2000)(Hsiao, Yang, & Chen, 2000).
Asymmetric Synthesis : Configurationally labile lithiated O-benzyl carbamates are used for asymmetric synthesis and quantum chemical investigations on the equilibrium of diastereomers (Lange, Huenerbein, Fröhlich, Grimme, & Hoppe, 2008)(Lange et al., 2008).
Safety and Hazards
Tert-butyl bis(2-chloroethyl)carbamate is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, washing skin thoroughly after handling, and wearing protective gloves/clothing/eye/face protection .
Mechanism of Action
Target of Action
Tert-butyl bis(2-chloroethyl)carbamate primarily targets human hepatocellular carcinoma cells . These cells are the main type of liver cancer and are known for their resistance to many drugs .
Mode of Action
The compound interacts with its targets by inducing apoptosis , a process of programmed cell death . This is a crucial mechanism in treating cancer as it leads to the elimination of cancer cells .
Biochemical Pathways
The induction of apoptosis suggests that it may involve pathways related to cell survival and death
Pharmacokinetics
Its use as a medicinal chemistry and organic synthesis intermediate suggests that it may have good bioavailability . The Boc group in the structure is readily removed to obtain the active carboxyl group in the organic synthesis transformation .
Result of Action
The primary result of this compound’s action is the induction of apoptosis in human hepatocellular carcinoma cells . This leads to the death of these cancer cells, making the compound effective against drug-resistant mutants . It is also used in the treatment of tuberculosis .
Action Environment
Like all chemical compounds, its stability, efficacy, and mode of action can be influenced by factors such as temperature, ph, and the presence of other compounds
Properties
IUPAC Name |
tert-butyl N,N-bis(2-chloroethyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17Cl2NO2/c1-9(2,3)14-8(13)12(6-4-10)7-5-11/h4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQZLNQAUUMSUHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CCCl)CCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90459487 |
Source
|
| Record name | tert-Butyl bis(2-chloroethyl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90459487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
118753-70-1 |
Source
|
| Record name | tert-Butyl bis(2-chloroethyl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90459487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-BOC-N,N-Bis(2-chloroethyl)amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(7-chloro-1H-imidazo[4,5-b]pyridin-5-yl)formamide](/img/structure/B39714.png)
![3-Methyl-4H-pyrano[3,4-d]isoxazole-4,6(7H)-dione](/img/structure/B39727.png)
